molecular formula C22H25N3O3 B8377403 N-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]phthalimide

N-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]phthalimide

Cat. No.: B8377403
M. Wt: 379.5 g/mol
InChI Key: MDQWSMFPLDSLBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]phthalimide is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H25N3O3

Molecular Weight

379.5 g/mol

IUPAC Name

2-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl]isoindole-1,3-dione

InChI

InChI=1S/C22H25N3O3/c1-28-20-10-5-4-9-19(20)24-15-13-23(14-16-24)11-6-12-25-21(26)17-7-2-3-8-18(17)22(25)27/h2-5,7-10H,6,11-16H2,1H3

InChI Key

MDQWSMFPLDSLBV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1N2CCN(CC2)CCCN3C(=O)C4=CC=CC=C4C3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(o-methoxyphenyl)piperazine (0.19 mol), N-(3-bromopropyl)phthalimide (0.186 mol) and micropulverized potassium carbonate (0.465 mol) in acetonitrile (375 ml) was heated at reflux for 16 hours. The cooled mixture was evaporated in vacuo and the residue diluted with water (800 ml) and extracted with chloroform (4×350 ml). After drying (MgSO4), the combined extracts were evaporated in vacuo. The residue was dried under high vacuum (<0.05 mm of Hg) at room temperature for 16 hours resulting in 72.0 g of a yellow solid ~100% yield); mp 85°-93° C. Spectral data were consistent with the assigned structure.
Quantity
0.19 mol
Type
reactant
Reaction Step One
Quantity
0.186 mol
Type
reactant
Reaction Step One
Quantity
0.465 mol
Type
reactant
Reaction Step One
Quantity
375 mL
Type
solvent
Reaction Step One
Yield
100%

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